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Compound of Interest

Compound Name: N-(m-PEG4)-N'-(azide-PEG4)-Cy7

Cat. No.: B15544277

For researchers, scientists, and drug development professionals, the responsible disposal of
chemical reagents is a critical component of laboratory safety and environmental stewardship.
This guide provides detailed, step-by-step procedures for the proper disposal of N-(m-PEG4)-
N'-(azide-PEG4)-Cy7, a fluorescent labeling reagent. Adherence to these protocols is essential
to mitigate risks to personnel and prevent environmental contamination.

Immediate Safety and Hazard Information

N-(m-PEG4)-N'-(azide-PEG4)-Cy?7 is classified as harmful if swallowed and very toxic to
aquatic life with long-lasting effects.[1][2] The primary goal of its disposal is to prevent its
release into the environment, especially waterways, and to ensure the safety of all laboratory
personnel.

Key Hazards:
o Acute Oral Toxicity: Harmful if ingested.[1][2]
e Aquatic Toxicity: Poses a significant and lasting threat to aquatic ecosystems.[1][2]

» Organic Azide Component: Organic azides are energetic compounds that can be sensitive to
shock, friction, and heat. They can also form explosive compounds when in contact with
acids, heavy metals, and halogenated solvents.[1][3]
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A summary of key quantitative data for N-(m-PEG4)-N'-(azide-PEG4)-Cy7 is presented in the

table below.

Property

Value

Chemical Name

N-(m-PEG4)-N'-(azide-PEG4)-Cy7

CAS Number Not available in search results
Molecular Formula C46H66CIN508
Molecular Weight 852.51 g/mol

GHS Hazard Statements

H302: Harmful if swallowedH410: Very toxic to

aguatic life with long lasting effects

GHS Precautionary Statements

P264: Wash skin thoroughly after handlingP270:
Do not eat, drink or smoke when using this
productP273: Avoid release to the
environmentP301 + P312: IF SWALLOWED:
Call a POISON CENTER or doctor/physician if
you feel unwellP330: Rinse mouthP391: Collect
spillageP501: Dispose of contents/container to

an approved waste disposal plant

Experimental Workflow for Disposal

The following workflow outlines the necessary steps for the safe disposal of N-(m-PEG4)-N'-

(azide-PEG4)-Cy7 waste.
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Wear Appropriate PPE
(Lab coat, safety glasses, nitrile gloves)

( Segregate Waste Streams)

k (Solid, Liquid, Sharps)
-—— {Decontaminate Labware)
Y

(Solid Waste Collection) (Sharps Waste CoIIection) Collect Rinsate

Y

C_iquid Waste Collection

y y l

Label Waste Containers Correctly
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Store Waste in Designated Area

(Contact EHS for Pickup)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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